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Compound of Interest

Compound Name: Calycin

Cat. No.: B592830 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Calycin (CAS No. 10091-92-6) was not

located in the available resources. The following guidance is based on the known chemical

properties of Calycin and general best practices for the safe disposal of organic laboratory

chemicals. It is imperative to consult your institution's Environmental Health and Safety (EHS)

office for specific protocols and to ensure full compliance with all applicable federal, state, and

local regulations.

This document provides essential safety and logistical information for the proper handling and

disposal of Calycin, a member of the benzofuran class of compounds. The intended audience

for this guidance includes researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties of Calycin
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of Calycin. The following table summarizes key data for this compound.[1]
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Property Value

Molecular Formula C₁₈H₁₀O₅

Molecular Weight 306.3 g/mol

Appearance Solid (assumed)

IUPAC Name
(3E)-3-(3-hydroxy-5-oxo-4-phenylfuran-2-

ylidene)-1-benzofuran-2-one

CAS Number 10091-92-6

Step-by-Step Disposal Procedures
The proper disposal of Calycin waste is critical to minimize risks to laboratory personnel and

the environment. The recommended procedure involves a multi-step process that includes

proper segregation, containment, and labeling.

Waste Segregation and Collection
Solid Waste: All solid materials contaminated with Calycin, such as personal protective

equipment (gloves, lab coats), absorbent pads, and weighing papers, should be collected in

a designated hazardous waste container. This container must be clearly labeled as

"Hazardous Waste" and should specify "Calycin Solid Waste."

Liquid Waste: Solutions containing Calycin should be collected in a separate, leak-proof

hazardous waste container labeled "Hazardous Waste" with the designation "Calycin Liquid

Waste." Given its organic nature, it is advisable to use a container designated for organic

solvent waste. Do not mix Calycin waste with aqueous waste streams unless explicitly

permitted by your institution's EHS guidelines.

Sharps: Any sharps, such as needles, syringes, or Pasteur pipettes, that are contaminated

with Calycin must be placed in a designated, puncture-resistant sharps container for

hazardous chemical waste.

Storage of Waste
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All hazardous waste containers holding Calycin must be kept securely sealed when not in use.

These containers should be stored in a designated Satellite Accumulation Area (SAA) within

the laboratory. The SAA should be located away from general laboratory traffic and drains to

prevent accidental release. Ensure that the storage of Calycin waste complies with all

institutional and local regulations regarding chemical compatibility and storage time limits.

Spill and Decontamination Procedures
In the event of a Calycin spill, the following steps should be taken:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Secure the Area: Cordon off the affected area to prevent entry.

Don PPE: Ensure you are wearing appropriate Personal Protective Equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat.

Contain the Spill:

For solid spills, carefully sweep the material into a hazardous waste container. Avoid

generating dust.

For liquid spills, use an inert absorbent material, such as vermiculite or sand, to absorb the

spill. Place the absorbent material into the solid hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, such as ethanol or acetone,

followed by a thorough washing with soap and water.

Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads and

contaminated PPE, must be disposed of as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS

office in accordance with established protocols.

Final Disposal
The final disposal of Calycin waste must be arranged through your institution's licensed

hazardous waste management provider. The most common and recommended method for the
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final disposal of this type of organic chemical waste is incineration at a permitted facility. Under

no circumstances should Calycin be disposed of down the drain or in the regular trash.

Experimental Workflow: Chemical Waste Disposal
The following diagram illustrates a generalized workflow for the proper disposal of laboratory

chemical waste, which is applicable to Calycin.
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Caption: Workflow for the proper segregation and disposal of Calycin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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